2-Cyclopentyl-2-(o-tolyl)acetic acid

• IUPAC Name: 2-cyclopentyl-2-(2-methylphenyl)acetic acid
• InChI: InChI=1S/C14H18O2/c1-10-6-2-5-9-12(10)13(14(15)16)11-7-3-4-8-11/h2,5-6,9,11,13H,3-4,7-8H2,1H3,(H,15,16)
• InChI Key: PTWZGQXYXMSQPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C2CCCC2)C(=O)O
• Molecular Formula: C14H18O2
• Molecular Weight: 218.29 g/mol
• CAS No.: 36450-60-9

Description

“2-Cyclopentyl-2-(o-tolyl)acetic acid” is an organic compound with the molecular formula C14H18O2. It has a molecular weight of 218.29.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a cyclopentyl group and an o-tolyl group attached to an acetic acid moiety.

Scientific Research Applications

Thermodynamic Analysis in Chemical Synthesis

• Synthesis Process : The thermodynamics of synthesizing cyclopentanol from cyclopentene, involving reactions with acetic acid, is studied. This relates to 2-Cyclopentyl-2-(o-tolyl)acetic acid in terms of the chemical processes involving cyclopentyl derivatives (Yao et al., 2015).

Reactivity in Organic Chemistry

• Nucleophilic Displacement Reactions : Research on nucleophilic displacement reactions of cyclopentyl and related compounds provides insights into their chemical reactivity, which can be relevant for understanding the behavior of this compound (Roberts & Chambers, 1951).

Synthesis of Complex Organic Compounds

• Triorganotin Acetates : The synthesis of triorganotin 1H-tetrazolyl-1-acetates, which includes various organic substituents similar to the cyclopentyl group, can provide insights into the synthesis routes and potential applications of this compound (Xie et al., 2009).

Asymmetric Synthesis

• Chiral Centers in Organic Synthesis : The asymmetric synthesis of organic compounds, including those with cyclopentyl groups, is crucial in pharmaceuticals and complex organic molecule production. This could be relevant for synthesizing chiral derivatives of this compound (Satoh et al., 2001).

Mechanism of Action

Mode of Action

It’s known that the compound can participate in various chemical reactions such as suzuki–miyaura coupling . This reaction involves the cross-coupling of organoboron compounds with organic halides or triflates in the presence of a palladium catalyst and a base .

Biochemical Pathways

Given its potential involvement in suzuki–miyaura coupling, it may influence pathways related to carbon-carbon bond formation .

Pharmacokinetics

Its molecular weight (21829) and formula (C14H18O2) suggest that it may have reasonable bioavailability .